Cas no 129720-19-0 ([1,1'-Biphenyl]-4-carboxylic acid, 3'-methyl-4'-pentyl-)
129720-19-0 structure
Product Name:[1,1'-Biphenyl]-4-carboxylic acid, 3'-methyl-4'-pentyl-
CAS No:129720-19-0
MF:C19H22O2
MW:282.376785755157
CID:1225123
Update Time:2024-08-03
[1,1'-Biphenyl]-4-carboxylic acid, 3'-methyl-4'-pentyl- Chemical and Physical Properties
Names and Identifiers
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- [1,1'-Biphenyl]-4-carboxylic acid, 3'-methyl-4'-pentyl-
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- Inchi: 1S/C19H22O2/c1-3-4-5-6-15-7-12-18(13-14(15)2)16-8-10-17(11-9-16)19(20)21/h7-13H,3-6H2,1-2H3,(H,20,21)
- InChI Key: UNVOWGBYCYVUCU-UHFFFAOYSA-N
- SMILES: C1(C2=CC=C(CCCCC)C(C)=C2)=CC=C(C(O)=O)C=C1
Computed Properties
- Exact Mass: 282.16206
Experimental Properties
- Density: 1.062±0.06 g/cm3(Predicted)
- Boiling Point: 433.0±34.0 °C(Predicted)
- PSA: 37.3
- pka: 4.24±0.10(Predicted)
[1,1'-Biphenyl]-4-carboxylic acid, 3'-methyl-4'-pentyl- Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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